Cas no 5774-05-0 (1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-)

• Product name: 1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-
• CAS No: 5774-05-0
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD18415110
• CID: 3202943
• PubChem ID: 12534937

1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-
• 3-Methyl-naphthalene-1-carboxylic acid
• 3-methyl-1-naphthoicacid
• 3-Methyl-naphthalene-1-carboxylicacid
• 1-Naphthoic acid, 3-methyl-
• 3-methyl-1-naphthoic acid
• 3-methylnaphthalene-1-carboxylic acid
• SB37759
• 5774-05-0
• SCHEMBL3391887

• MDL： MFCD18415110
• Inchi： InChI=1S/C12H10O2/c1-8-6-9-4-2-3-5-10(9)11(7-8)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： PZVPNPZJKFDQAV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 186.068079557Da
• Monoisotopic Mass: 186.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-

Exploring the Properties and Applications of 1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL- (CAS No. 5774-05-0)

1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL- (CAS No. 5774-05-0) is an organic compound that belongs to the class of naphthalene derivatives. This compound is widely recognized for its unique chemical structure, which combines a naphthalene ring with a carboxylic acid group and a methyl substituent at the 3-position. Its molecular formula is C₁₂H₁₀O₂, and it is commonly referred to as 3-methyl-1-naphthoic acid. The compound has garnered significant attention in both academic research and industrial applications due to its versatile properties.

The chemical properties of 1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL- make it a valuable intermediate in organic synthesis. Its carboxylic acid group allows for various functionalization reactions, including esterification and amidation, which are crucial in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers often explore its reactivity in catalyzed reactions, particularly in the context of green chemistry, where sustainable and efficient synthetic methods are highly sought after.

One of the most notable applications of 1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL- is in the field of material science. Its aromatic structure and functional groups make it a promising candidate for the development of organic semiconductors and liquid crystals. These materials are essential for advancements in flexible electronics, OLED displays, and photovoltaic devices, which are currently trending topics in the tech industry. The compound's ability to form stable crystalline structures also contributes to its utility in supramolecular chemistry.

In the pharmaceutical sector, 3-methyl-1-naphthoic acid serves as a building block for the synthesis of bioactive molecules. Its derivatives have been investigated for potential antimicrobial and anti-inflammatory properties, aligning with the growing demand for novel therapeutic agents. The compound's role in drug discovery is particularly relevant in the context of antibiotic resistance, a pressing global health issue.

The industrial applications of 1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL- extend to the production of dyes and pigments. Its aromatic nature and ability to form stable complexes with metals make it suitable for creating vibrant and long-lasting colorants. This is especially important in the textile and printing industries, where consumers are increasingly interested in eco-friendly and sustainable dyeing processes.

From an environmental perspective, the biodegradability and toxicity profile of 1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL- are subjects of ongoing research. As industries strive to meet stricter environmental regulations, understanding the ecological impact of such compounds is critical. Recent studies have focused on its behavior in aqueous systems and potential for bioremediation, a topic that resonates with the global push for cleaner and greener chemical processes.

The market for naphthalene derivatives, including 3-methyl-1-naphthoic acid, is expected to grow steadily in the coming years. This growth is driven by increasing demand in the pharmaceutical, electronics, and specialty chemicals sectors. Companies are investing in scalable and cost-effective synthesis methods to meet this demand, with a particular emphasis on process optimization and waste reduction.

In summary, 1-NAPHTHALENECARBOXYLIC ACID, 3-METHYL- (CAS No. 5774-05-0) is a multifaceted compound with significant applications across various industries. Its unique chemical properties, combined with its relevance to current scientific and industrial trends, make it a subject of enduring interest. Whether in the development of advanced materials, pharmaceuticals, or sustainable industrial processes, this compound continues to play a pivotal role in modern chemistry.